Cas no 87168-76-1 (Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide)
87168-76-1 structure
Product Name:Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide
CAS No:87168-76-1
MF:C8H5LiO2
MW:140.065102338791
CID:2809894
PubChem ID:12468689
Update Time:2025-04-21
Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide Chemical and Physical Properties
Names and Identifiers
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- DTXSID30499463
- 87168-76-1
- Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide
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- Inchi： 1S/C8H5O2.Li/c9-8-7-4-2-1-3-6(7)5-10-8;/h1-5H;/q-1;+1
- InChI Key： XDVXASFMZLTXLR-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2[CH-]1)=O.[Li+]
Computed Properties
- Exact Mass: 140.04495783Da
- Monoisotopic Mass: 140.04495783Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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